Cas no 1807156-81-5 (3-Amino-4-chloropyridine-2-acetic acid)

3-Amino-4-chloropyridine-2-acetic acid is a versatile heterocyclic compound featuring both amino and carboxylic acid functional groups, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the chloro and amino substituents on the pyridine ring enhances its reactivity, enabling selective modifications for the development of biologically active molecules. Its acetic acid side chain further expands its utility in conjugation and derivatization reactions. This compound is particularly useful in medicinal chemistry for constructing targeted scaffolds due to its balanced polarity and structural flexibility. High purity grades ensure consistent performance in research and industrial applications.

3-Amino-4-chloropyridine-2-acetic acid structure

1807156-81-5 structure

Product Name:3-Amino-4-chloropyridine-2-acetic acid

CAS No:1807156-81-5

MF:C₇H₇ClN₂O₂

MW:186.595680475235

CID:4899018

Update Time:2025-06-25

3-Amino-4-chloropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Amino-4-chloropyridine-2-acetic acid
- Inchi： 1S/C7H7ClN2O2/c8-4-1-2-10-5(7(4)9)3-6(11)12/h1-2H,3,9H2,(H,11,12)
- InChI Key： KSTBMANQRRHQEH-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=1N)CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 177
XLogP3: 0.3
Topological Polar Surface Area: 76.2

3-Amino-4-chloropyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029015900-250mg	3-Amino-4-chloropyridine-2-acetic acid	1807156-81-5	95%	250mg	$989.80	2022-03-31
Alichem	A029015900-1g	3-Amino-4-chloropyridine-2-acetic acid	1807156-81-5	95%	1g	$2,952.90	2022-03-31

3-Amino-4-chloropyridine-2-acetic acid Related Literature

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Additional information on 3-Amino-4-chloropyridine-2-acetic acid

3-Amino-4-chloropyridine-2-acetic Acid: A Comprehensive Overview

3-Amino-4-chloropyridine-2-acetic acid, also known by its CAS number 1807156-81-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, and it incorporates an amino group at the 3-position, a chlorine substituent at the 4-position, and an acetic acid moiety at the 2-position. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

The structure of 3-Amino-4-chloropyridine-2-acetic acid is characterized by its aromatic pyridine ring, which provides stability and reactivity depending on the substituents attached. The amino group (-NH₂) at the 3-position introduces nucleophilic properties, while the chlorine atom at the 4-position adds electron-withdrawing effects, enhancing the molecule's electrophilicity. The acetic acid group (-CH₂COOH) at the 2-position contributes acidity and can participate in hydrogen bonding, which is crucial for its interactions in biological systems.

Recent studies have highlighted the potential of 3-Amino-4-chloropyridine-2-acetic acid as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in developing new antibiotics by modifying its structure to target specific bacterial enzymes. The compound's ability to form stable complexes with metal ions has also been investigated for applications in catalysis and sensing technologies.

In terms of synthesis, 3-Amino-4-chloropyridine-2-acetic acid can be prepared through various routes, including nucleophilic aromatic substitution and condensation reactions. One common method involves the reaction of chloroacetic acid with a suitably substituted pyridine derivative under alkaline conditions. The optimization of these reactions has been a focus of recent research to improve yield and purity, making this compound more accessible for large-scale applications.

The pharmacological properties of 3-Amino-4-chloropyridine-2-acetic acid have been studied extensively. Preclinical trials have shown that it exhibits moderate anti-inflammatory activity, potentially due to its ability to inhibit cyclooxygenase enzymes. Additionally, its antioxidant properties have been explored for use in skincare products and nutraceuticals.

In conclusion, 3-Amino-4-chloropyridine-2-acetic acid, with its unique structure and diverse functional groups, continues to be a focal point in chemical research. Its versatility as a building block for more complex molecules positions it as a valuable asset in various industries. As ongoing studies uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.